Cas no 92329-85-6 (Propanedioic acid,2-[[bis(1-methylethyl)amino]methylene]-, 1,3-diethyl ester)

• Product Name: Propanedioic acid,2-[[bis(1-methylethyl)amino]methylene]-, 1,3-diethyl ester
• CAS No: 92329-85-6
• MF: C₁₄H₂₅NO₄
• MW: 271.352604627609
• CID: 813219
• PubChem ID: 294331
• Update Time: 2025-04-19

Propanedioic acid,2-[[bis(1-methylethyl)amino]methylene]-, 1,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,2-[[bis(1-methylethyl)amino]methylene]-, 1,3-diethyl ester
• diethyl 2-[[di(propan-2-yl)amino]methylidene]propanedioate
• Diisopropylaminomethylen-malonsaeurediaethylester
• NSC-162399
• NSC162399
• 92329-85-6
• DTXSID40303825
• diethyl[(dipropan-2-ylamino)methylidene]propanedioate

• Inchi： 1S/C14H25NO4/c1-7-18-13(16)12(14(17)19-8-2)9-15(10(3)4)11(5)6/h9-11H,7-8H2,1-6H3
• InChI Key： XNCFKIOMPVXYNY-UHFFFAOYSA-N
• SMILES： O(CC)C(/C(/C(=O)OCC)=C/N(C(C)C)C(C)C)=O

Computed Properties

• Exact Mass: 271.17800
• Monoisotopic Mass: 271.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.84000
• LogP: 2.11530